Cas no 1858487-22-5 (4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde)

4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde structure
1858487-22-5 structure
Product Name:4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde
CAS No:1858487-22-5
MF:C8H9ClN2O2S
MW:232.687259435654
CID:5693154
PubChem ID:130905473
Update Time:2023-10-13

4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde
    • 1858487-22-5
    • EN300-725792
    • 5-Thiazolecarboxaldehyde, 4-chloro-2-(3-hydroxy-3-methyl-1-azetidinyl)-
    • Inchi: 1S/C8H9ClN2O2S/c1-8(13)3-11(4-8)7-10-6(9)5(2-12)14-7/h2,13H,3-4H2,1H3
    • InChI Key: CBSGKRSDNBKBOJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)SC(=N1)N1CC(C)(C1)O

Computed Properties

  • Exact Mass: 232.0073264g/mol
  • Monoisotopic Mass: 232.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 81.7Ų

4-Chloro-2-(3-hydroxy-3-methylazetidin-1-yl)-1,3-thiazole-5-carbaldehyde Pricemore >>

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